(4-Aminoadamantan-1-yl)methanol

• CAS RN: 865980-55-8
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: (4-amino-1-adamantyl)methanol
• InChI: InChI=1S/C11H19NO/c12-10-8-1-7-2-9(10)5-11(3-7,4-8)6-13/h7-10,13H,1-6,12H2
• InChI Key: QFKQPWVSSXAIRC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC(C2)(CC1C3N)CO

Description

(4-Aminoadamantan-1-yl)methanol is a useful research compound. Its molecular formula is C11H19NO and its molecular weight is 181.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminium hydride (5 g, 135 mmol) was added to a solution of 4-aminoadamantane-1-carboxylic acid methyl ester (5 g, 23.9 mmoles) in dry THF (100 ml) at 0-5° C. and the mixture heated under reflux for 3 h. It was then cooled to 0° C. and quenched with water (10 ml) followed by NaOH solution (20%, 12.5 ml). After stirring for 30 min, it was filtered through hyflo bed to remove inorganics. The clear filtrate was concentrated under reduced pressure and the residue triturated with hexane to give 4-amino-1-hydroxymethyladamantane (3.9 g, 90%). LC-MS (m/z): 182 (M+1). 1H NMR (300 MHz, DMSO-d6) δ 3.0 (d, 2H), 2.85 (b. s., 1H), 1.2-2.1 (13H, m).